Cas no 1869416-63-6 (Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy-)

• Product Name: Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy-
• CAS No: 1869416-63-6
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• CID: 5817509
• PubChem ID: 68799759
• Update Time: 2025-11-05

Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy-
• 2-((tert-Butoxycarbonyl)amino)-2-(5-fluoro-2-methoxyphenyl)acetic acid
• 1869416-63-6
• 2-{[(tert-butoxy)carbonyl]amino}-2-(5-fluoro-2-methoxyphenyl)acetic acid
• EN300-1071247
• SCHEMBL3815433

• Inchi： 1S/C14H18FNO5/c1-14(2,3)21-13(19)16-11(12(17)18)9-7-8(15)5-6-10(9)20-4/h5-7,11H,1-4H3,(H,16,19)(H,17,18)
• InChI Key： GLZDLHOPPNGZHO-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1OC)(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 458.5±45.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Additional information on Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy-

Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- (CAS No. 1869416-63-6): A Comprehensive Overview

Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- (CAS No. 1869416-63-6) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its systematic name, is a derivative of benzeneacetic acid and features a unique combination of functional groups, including a fluoro substituent and a methoxy group. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's CAS number 1869416-63-6 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory filings. The presence of the 5-fluoro and 2-methoxy groups in the benzeneacetic acid backbone contributes to its distinct chemical properties, such as enhanced stability and reactivity under specific conditions. These attributes make it a sought-after building block in medicinal chemistry, where fine-tuning molecular structures is essential for achieving desired biological activity.

One of the most compelling aspects of Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- is its role in the development of novel therapeutic agents. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of small-molecule drugs, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The fluoro substituent, in particular, is known to improve the metabolic stability and bioavailability of drug candidates, making this compound a valuable asset in modern drug design.

In addition to its pharmaceutical applications, CAS No. 1869416-63-6 is also of interest in material science and agrochemical research. The compound's unique structure allows it to serve as a precursor for the development of advanced materials with tailored properties. For instance, its incorporation into polymeric systems can enhance thermal stability and mechanical strength, making it suitable for high-performance applications. Similarly, in agrochemicals, the 5-fluoro-2-methoxy motif can impart desirable characteristics such as improved pest resistance and environmental compatibility.

The synthesis of Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- typically involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. These processes require precise control over reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced the production of this compound, with researchers exploring more sustainable methods to reduce waste and energy consumption. This aligns with the growing demand for eco-friendly chemical synthesis in the industry.

From a market perspective, the demand for CAS No. 1869416-63-6 is expected to rise, driven by its expanding applications in pharmaceuticals and specialty chemicals. The compound's versatility and the increasing focus on precision medicine and targeted therapies are key factors contributing to its growth. Additionally, the rise of AI-driven drug discovery platforms has further highlighted the importance of such specialized intermediates, as they enable rapid prototyping and optimization of drug candidates.

For researchers and manufacturers working with Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy-, quality control is paramount. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the compound's purity and structural integrity. These measures ensure that the material meets the stringent requirements of regulatory agencies and end-users.

In conclusion, Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-5-fluoro-2-methoxy- (CAS No. 1869416-63-6) is a compound of significant scientific and industrial relevance. Its unique structural features and broad applicability make it a cornerstone in drug discovery, material science, and beyond. As research continues to uncover new possibilities for this molecule, its role in advancing cutting-edge technologies and therapeutic innovations is set to expand even further.